Cas no 58041-77-3 (1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-)

1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]- structure
58041-77-3 structure
Product Name:1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
CAS No:58041-77-3
MF:C13H12N2O
MW:212.247182846069
CID:343301
PubChem ID:71397356
Update Time:2025-04-19

1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
    • 1-[(4-prop-2-ynoxyphenyl)methyl]imidazole
    • 1-({4-[(Prop-2-yn-1-yl)oxy]phenyl}methyl)-1H-imidazole
    • DTXSID40818863
    • 58041-77-3
    • Inchi: 1S/C13H12N2O/c1-2-9-16-13-5-3-12(4-6-13)10-15-8-7-14-11-15/h1,3-8,11H,9-10H2
    • InChI Key: LIBUCUSYTVLSBA-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.05
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